2-(3,4-dimethoxyphenyl)-N-(2-methyl-2-(thiophen-3-yl)propyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2-methyl-2-thiophen-3-ylpropyl)acetamide
• InChI: InChI=1S/C18H23NO3S/c1-18(2,14-7-8-23-11-14)12-19-17(20)10-13-5-6-15(21-3)16(9-13)22-4/h5-9,11H,10,12H2,1-4H3,(H,19,20)
• InChI Key: ZSXOOTINNXIZGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)CC1=CC(=C(C=C1)OC)OC)C2=CSC=C2
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol
• CAS No.: 2320467-94-3

Description

2-(3,4-dimethoxyphenyl)-N-(2-methyl-2-(thiophen-3-yl)propyl)acetamide is a useful research compound. Its molecular formula is C18H23NO3S and its molecular weight is 333.45. The purity is usually 95%.
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Scientific Research Applications

Responsive DNA-Binding Polymers

A study introduced a water-soluble cationic polythiophene derivative designed for potential use as a theranostic gene delivery vehicle. This polymer demonstrates the ability to bind DNA and form polyplexes, highlighting its applicability in gene therapy and drug delivery systems (Carreon et al., 2014).

Organic Synthesis and Medicinal Chemistry

Research into the oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes has shown the ability to synthesize complex organic structures that are significant in the development of new pharmaceutical compounds (Chikaoka et al., 2003).

Capsaicinoid Analogs

The structural analysis of capsaicinoid analogs, specifically N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, has been explored for its potential analgesic properties. Such studies contribute to the understanding of pain modulation and the development of new analgesics (Park et al., 1995).

Advanced Materials and Coatings

Research on thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiators for the preparation of PMMA hybrid networks demonstrates the intersection of organic chemistry with materials science. These compounds improve thermal stability and robustness in polymer/filler networks, indicating their utility in advanced coatings and composite materials (Batibay et al., 2020).